Cas no 1806186-58-2 (4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806186-58-2
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4840220
• Update Time: 2025-10-29

4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-7-6(8(15)16)4(3-10)2-5(14-7)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： QAPHBTNFGMJPIF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1C(=O)O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid

4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid, identified by the CAS number 1806186-58-2, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 4, a methoxy group at position 2, and a trifluoromethoxy group at position 6, along with a carboxylic acid group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by successive substitutions to introduce the desired functional groups. The chloromethyl group is introduced via nucleophilic substitution reactions, while the trifluoromethoxy group is incorporated using advanced fluorination techniques. The carboxylic acid group is introduced through oxidation or direct coupling methods, ensuring high purity and structural integrity. These synthetic strategies have been optimized to minimize environmental impact and maximize yield, aligning with current trends toward sustainable chemical manufacturing.

The chemical properties of 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid are heavily influenced by its substituents. The presence of electron-donating methoxy groups and electron-withdrawing trifluoromethoxy groups creates a complex electronic environment on the pyridine ring, which can be exploited in various chemical reactions. For instance, the chloromethyl group serves as a reactive site for nucleophilic substitutions, enabling the formation of diverse derivatives. The carboxylic acid group imparts acidity to the molecule, making it amenable to participation in hydrogen bonding networks. These properties make the compound an excellent candidate for use in drug design, where modulating molecular interactions is crucial for achieving desired therapeutic effects.

In terms of applications, this compound has garnered significant attention in the field of pharmaceutical research. Its unique structure allows for potential interactions with biological targets such as enzymes and receptors, making it a promising lead compound for drug development. Recent studies have explored its activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of this compound exhibit inhibitory activity against kinases involved in cell proliferation and survival pathways. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

Beyond pharmaceuticals, 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid also finds applications in agrochemicals. Its ability to modulate plant metabolic pathways makes it a candidate for developing pesticides or growth regulators. Recent investigations have focused on its role in enhancing plant resistance to environmental stressors such as drought and salinity. By influencing key signaling pathways in plants, this compound could contribute to sustainable agricultural practices aimed at improving crop yields under challenging conditions.

The environmental impact of this compound has also been a subject of recent research. Studies have examined its biodegradation pathways under various conditions to assess its potential persistence in ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation due to its functional groups being susceptible to enzymatic cleavage. This suggests that when used responsibly, it poses minimal risk to aquatic and terrestrial environments.

In conclusion, 4-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylic acid represents a versatile platform for advancing scientific research across multiple disciplines. Its unique structure enables diverse chemical reactivity and biological interactions, making it an invaluable tool for developing innovative solutions in medicine and agriculture. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing global challenges related to health and sustainability.